Cas no 64530-91-2 (Benzoxazole, 2-(2-[1,1'-biphenyl]-4-ylethenyl)-5-(2-phenylethenyl)-)
64530-91-2 structure
Product Name:Benzoxazole, 2-(2-[1,1'-biphenyl]-4-ylethenyl)-5-(2-phenylethenyl)-
CAS No:64530-91-2
MF:C29H21NO
MW:399.483147382736
CID:389701
PubChem ID:71371698
Update Time:2025-04-19
Benzoxazole, 2-(2-[1,1'-biphenyl]-4-ylethenyl)-5-(2-phenylethenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoxazole, 2-(2-[1,1'-biphenyl]-4-ylethenyl)-5-(2-phenylethenyl)-
- 5-(2-phenylethenyl)-2-[2-(4-phenylphenyl)ethenyl]-1,3-benzoxazole
- 64530-91-2
- 2-[2-([1,1'-Biphenyl]-4-yl)ethenyl]-5-(2-phenylethenyl)-1,3-benzoxazole
- DTXSID00794614
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- Inchi: 1S/C29H21NO/c1-3-7-22(8-4-1)11-12-24-15-19-28-27(21-24)30-29(31-28)20-16-23-13-17-26(18-14-23)25-9-5-2-6-10-25/h1-21H
- InChI Key: YJEIKCTUYZRJTG-UHFFFAOYSA-N
- SMILES: O1C(C=CC2C=CC(=CC=2)C2C=CC=CC=2)=NC2C=C(C=CC3C=CC=CC=3)C=CC1=2
Computed Properties
- Exact Mass: 399.162314293g/mol
- Monoisotopic Mass: 399.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 8
- Topological Polar Surface Area: 26Ų
Benzoxazole, 2-(2-[1,1'-biphenyl]-4-ylethenyl)-5-(2-phenylethenyl)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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